N-[4-[(2-chlorobenzoyl)amino]-3-methoxy-phenyl]benzofuran-2-carboxamide

• Molecular Formula: C23H17ClN2O4
• Molecular Weight: 420.8 g/mol
• IUPAC Name: N-[4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H17ClN2O4/c1-29-20-13-15(25-23(28)21-12-14-6-2-5-9-19(14)30-21)10-11-18(20)26-22(27)16-7-3-4-8-17(16)24/h2-13H,1H3,(H,25,28)(H,26,27)
• InChI Key: ZOFOQKATSBUOJM-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4Cl
• synonyms: N-(4-((2-chlorobenzoyl)amino)-3-methoxyphenyl)-1-benzofuran-2-carboxamide; wact-86 compound

Description

N-[4-[(2-chlorobenzoyl)amino]-3-methoxy-phenyl]benzofuran-2-carboxamide, commonly known as CB-13, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic applications. CB-13 belongs to a class of compounds known as designer drugs, which are chemically engineered to mimic the effects of natural cannabinoids found in the cannabis plant.

Mechanism of Action

CB-13 acts on the endocannabinoid system, which is a complex network of receptors and signaling molecules that regulate a wide range of physiological processes. Specifically, CB-13 binds to the CB1 and CB2 receptors, which are found throughout the body and brain. This binding activates a cascade of signaling events that ultimately lead to the observed effects of the compound.
Biochemical and Physiological Effects:
CB-13 has been shown to have a variety of biochemical and physiological effects. In addition to its analgesic properties, CB-13 has been shown to have anti-inflammatory effects, which could make it useful in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. CB-13 has also been shown to have neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of CB-13 in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it a valuable tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of CB-13 is its potential for abuse and misuse, which could limit its availability for research purposes.

Future Directions

There are several potential future directions for research on CB-13. One area of interest is in the development of CB-13 analogs that have improved pharmacokinetic properties and fewer potential side effects. Another area of interest is in the development of CB-13-based therapies for the treatment of pain and inflammation, as well as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action of CB-13 and its potential therapeutic applications.

Synthesis Methods

CB-13 is synthesized through a multi-step process involving the reaction of various chemical compounds. The exact synthesis method is not widely available due to the potential for misuse and abuse of the compound.

Scientific Research Applications

CB-13 has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the treatment of pain and inflammation. CB-13 has been shown to have potent analgesic effects in animal models, which could make it a valuable tool for managing chronic pain conditions.